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Compound of Interest

Compound Name:
1-Acetyl-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B017747 Get Quote

An In-depth Technical Guide to 1-Acetyl-4-(4-
hydroxyphenyl)piperazine
This technical guide provides a comprehensive overview of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine, a key intermediate in pharmaceutical synthesis. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical identity, physicochemical properties, and a representative synthesis

protocol.

Chemical Identity
1-Acetyl-4-(4-hydroxyphenyl)piperazine, also known by its synonym 4-(4-Acetyl-1-

piperazinyl)phenol, is a piperazine derivative.[1][2] Its structure, featuring both an acetyl group

and a hydroxyphenyl group, makes it a versatile building block in medicinal chemistry.[3] The

compound is a structural analog of acetaminophen.[4][5]

IUPAC Name: 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethanone[6][7]

CAS Number: 67914-60-7[1]

Molecular Formula: C₁₂H₁₆N₂O₂[1]

Molecular Weight: 220.27 g/mol [1][7][8]
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Below is a diagram representing the chemical structure of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine.

Caption: Chemical structure of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Acetyl-4-(4-hydroxyphenyl)piperazine
is presented in the table below. This data is essential for handling, formulation, and

experimental design.

Property Value References

Appearance
White to off-white crystalline

powder/solid
[1][4][6][9][10]

Melting Point 180-185 °C [1][4][5][11]

Boiling Point 456.5 °C at 760 mmHg [6]

Density 1.207 g/cm³ [6]

Purity ≥ 98% [5][6][11]

Solubility

Soluble in DMSO (slightly),

Methanol (slightly), water, and

ethanol.

[4][9]

Storage
Store at room temperature in a

cool, dry place.
[1][4][9][10]

Applications in Research and Development
1-Acetyl-4-(4-hydroxyphenyl)piperazine is a significant compound in several areas of

research and development:

Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of various

pharmaceuticals, most notably the broad-spectrum antifungal agent ketoconazole.[3][4][5][6]

[11] Its derivatives are also used to create other advanced pharmaceutical intermediates.[3]
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Antioxidant Research: The phenolic structure of the compound gives it antioxidant

properties, making it a subject of study for combating oxidative stress.[1]

Antibacterial and Anticancer Research: Studies have shown that this compound possesses

antibacterial properties, including efficacy against methicillin-resistant Staphylococcus

aureus (MRSA).[3][6] It has also demonstrated antiproliferative activity in various cancer cell

lines.[6]

Material Science: It is utilized in the development of advanced polymers and coatings.[1]

Cosmetic Formulations: The compound is incorporated into cosmetic products for its

potential skin-protective and anti-aging benefits.[1]

Experimental Protocol: Synthesis
The following section details a representative method for the synthesis of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine. This protocol is based on established literature.[12][13]

Objective: To synthesize 1-Acetyl-4-(4-hydroxyphenyl)piperazine from 4-(1-piperazinyl)-

phenol dihydrobromide.

Materials:

4-(1-piperazinyl)-phenol dihydrobromide (33.8 parts)

Acetic acid anhydride (11.2 parts)

Potassium carbonate (42 parts)

1,4-Dioxane (300 parts)

Water

Sodium hydrogen carbonate

Diluted hydrochloric acid solution

Trichloromethane
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Ammonium hydroxide

Ethanol

Procedure:

Reaction Setup: A mixture of 4-(1-piperazinyl)-phenol dihydrobromide, acetic acid anhydride,

potassium carbonate, and 1,4-dioxane is prepared in a suitable reaction vessel.

Reflux: The mixture is stirred and refluxed for 3 days.

Filtration and Evaporation: The reaction mixture is filtered, and the filtrate is evaporated to

yield a solid residue.

Washing: The solid residue is stirred in water, and sodium hydrogen carbonate is added. The

mixture is stirred for 30 minutes.

Purification:

The precipitated product is filtered off and dissolved in a diluted hydrochloric acid solution.

The solution is extracted with trichloromethane.

The acidic aqueous phase is separated and neutralized with ammonium hydroxide.

Crystallization: The resulting product is filtered off and crystallized from ethanol to yield 1-
Acetyl-4-(4-hydroxyphenyl)piperazine.

The workflow for this synthesis is visualized in the diagram below.
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Caption: Workflow for the synthesis of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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